((2S,5R)-5-(4-Amino-5-iodo-7H-pyrrolo[2,3-d]pyrimidin-7-yl)tetrahydrofuran-2-yl)methanol

• IUPAC Name: [(2S,5R)-5-(4-amino-5-iodopyrrolo[2,3-d]pyrimidin-7-yl)oxolan-2-yl]methanol
• InChI: InChI=1S/C11H13IN4O2/c12-7-3-16(8-2-1-6(4-17)18-8)11-9(7)10(13)14-5-15-11/h3,5-6,8,17H,1-2,4H2,(H2,13,14,15)/t6-,8+/m0/s1
• InChI Key: OEZWDZXBBPSXGY-POYBYMJQSA-N
• Canonical SMILES: C1CC(OC1CO)N2C=C(C3=C(N=CN=C32)N)I
• Isomeric SMILES: C1C[C@@H](O[C@@H]1CO)N2C=C(C3=C(N=CN=C32)N)I
• Molecular Formula: C11H13IN4O2
• Molecular Weight: 360.15 g/mol

Description

((2S,5R)-5-(4-Amino-5-iodo-7H-pyrrolo[2,3-d]pyrimidin-7-yl)tetrahydrofuran-2-yl)methanol is a useful research compound. Its molecular formula is C11H13IN4O2 and its molecular weight is 360.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality ((2S,5R)-5-(4-Amino-5-iodo-7H-pyrrolo[2,3-d]pyrimidin-7-yl)tetrahydrofuran-2-yl)methanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ((2S,5R)-5-(4-Amino-5-iodo-7H-pyrrolo[2,3-d]pyrimidin-7-yl)tetrahydrofuran-2-yl)methanol including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

DNA Synthesis

. In this process, it can be incorporated into the growing DNA chain during replication, contributing to the synthesis of new DNA molecules.

DNA Sequencing

. In DNA sequencing, it can be used to terminate the DNA synthesis process at specific points, allowing the sequence of the DNA to be determined.

Viral Replication Inhibition

. This makes it potentially useful in the treatment of viral infections.

Inhibition of DNA Synthesis in Cells

. This could have potential applications in cancer treatment, where inhibiting DNA synthesis can prevent the rapid proliferation of cancer cells.

Research and Development

. Its unique properties make it a valuable tool for researchers studying DNA synthesis and sequencing, viral replication, and other biological processes.

Mechanism of Action

Target of Action

It is classified as a dideoxynucleoside , which are typically incorporated into the growing DNA chain during replication and cause premature termination .

Mode of Action

As a dideoxynucleoside, 7-Iodo-2’,3’-dideoxy-7-deazaadenosine can be incorporated into the DNA during synthesis . Once incorporated, it causes premature termination of the DNA chain . This is due to the lack of a 3’-hydroxyl group, which is necessary for the formation of a phosphodiester bond between nucleotides .

Biochemical Pathways

As a dideoxynucleoside, it is likely to interfere with dna replication, which could affect various cellular processes, including cell division and protein synthesis .

Result of Action

Given its classification as a dideoxynucleoside, it can be inferred that its incorporation into the dna chain during replication could lead to premature termination, potentially resulting in cell death .